Cas no 1101195-08-7 (1-(3,5-dimethoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol
• CAS No: 1101195-08-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5166640
• PubChem ID: 65416490
• Update Time: 2025-10-31

1-(3,5-dimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-3,5-dimethoxy-
• 1-(3,5-Dimethoxyphenyl)prop-2-en-1-ol
• 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol

• Inchi： 1S/C11H14O3/c1-4-11(12)8-5-9(13-2)7-10(6-8)14-3/h4-7,11-12H,1H2,2-3H3
• InChI Key： KXAIPTZKRGFLAL-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC)C=C(OC)C=1)(O)C=C

Additional information on 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol (CAS No. 1101195-08-7): Properties, Applications, and Industry Relevance

1-(3,5-dimethoxyphenyl)prop-2-en-1-ol (CAS No. 1101195-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This allylic alcohol derivative features a dimethoxyphenyl group, which contributes to its unique reactivity and potential applications in synthetic chemistry. With the growing demand for high-purity intermediates in drug discovery, this compound has become a subject of interest for researchers exploring novel chiral building blocks and biologically active molecules.

The structural motif of 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol combines aromaticity with an unsaturated alcohol functionality, making it valuable for asymmetric synthesis and catalysis studies. Recent publications highlight its role in developing selective enzyme inhibitors and flavorant precursors, aligning with current trends in green chemistry and sustainable manufacturing. Analytical techniques like HPLC purification and NMR characterization are critical for ensuring the compound's quality, as emphasized in peer-reviewed journals.

From a commercial perspective, CAS 1101195-08-7 is often searched in conjunction with terms like "scalable synthesis protocol", "structure-activity relationship", and "alternative synthetic routes", reflecting industry priorities. The compound's logP value and hydrogen bonding capacity make it particularly relevant for drug solubility enhancement strategies—a hot topic in formulation science. Regulatory-compliant production methods using continuous flow chemistry have been documented, addressing the pharmaceutical sector's need for process intensification.

Emerging research suggests potential applications of 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol in material science, particularly for designing photoactive polymers and liquid crystal precursors. Its UV absorption characteristics and thermal stability profile have prompted investigations into advanced functional materials. These developments correlate with increasing searches for "smart material intermediates" and "bio-based monomers" across scientific databases.

Quality control standards for CAS 1101195-08-7 typically require GC-MS verification and residual solvent analysis, topics frequently queried by quality assurance professionals. The compound's storage conditions—often under nitrogen atmosphere at controlled temperatures—are critical for maintaining stability, a concern reflected in supply chain optimization discussions. Recent patents demonstrate innovative approaches to improve its shelf life through microencapsulation techniques.

In analytical method development, 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol serves as a reference standard for chromatographic calibration, with laboratories frequently searching for "HPLC method parameters" and "mass spectrometry fragmentation patterns". Its distinct spectroscopic signatures facilitate identification in complex matrices, supporting applications in metabolite profiling and natural product synthesis.

The global market for such fine chemicals shows steady growth, driven by demand from contract research organizations and academic laboratories. Technical inquiries often focus on custom synthesis options, isotope-labeled variants, and structure modification services for this compound. These trends mirror the broader shift toward specialty chemical solutions in life sciences research.

Environmental considerations regarding 1-(3,5-dimethoxyphenyl)prop-2-en-1-ol production have led to studies on biocatalytic routes and waste minimization strategies—topics gaining traction in ESG-focused investment circles. The compound's biodegradation profile and ecotoxicological data are increasingly requested by manufacturers pursuing green chemistry certifications.

Future research directions may explore the compound's utility in click chemistry applications or as a precursor for bioorthogonal probes, areas witnessing exponential growth. The intersection of computational chemistry and experimental validation continues to provide new insights into its molecular interactions and conformational dynamics, addressing fundamental questions in physical organic chemistry.